Cas no 96382-89-7 (Ligustrosidic acid)

• Product Name: Ligustrosidic acid
• CAS No: 96382-89-7
• MF: C₂₅H₃₀O₁₄
• MW: 554.497309207916
• CID: 2050165
• PubChem ID: 146014676
• Update Time: 2024-12-09

Ligustrosidic acid Chemical and Physical Properties

Names and Identifiers

• Ligustrosidic acid
• 2H-Pyran-4-acetic acid, 3-(carboxymethylene)-2-(β-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-, α-[2-(4-hydroxyphenyl)ethyl] ester, (2S,3E,4S)- (9CI)
• D
• 2H-Pyran-4-acetic acid, 3-(carboxymethylene)-2-(β-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-, α-[2-(4-hydroxyphenyl)ethyl] ester, [2S-(2α,3E,4β)]- (ZCI)
• 4-[2-(4-Hydroxyphenyl)ethyl] [2S-(2α,3E,4β)]-3-(carboxymethylene)-2-(β-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-2H-pyran-4-acetate (ACI)
• Liguluciside C
• CS-0100461
• (2E)-2-[4-[2-[2-(4-hydroxyphenyl)ethoxy]-2-oxoethyl]-5-methoxycarbonyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-3-ylidene]acetic acid
• 96382-89-7
• HY-N6874
• MS-30115
• F82430
• DA-54926

• Inchi： 1S/C25H30O14/c1-35-23(34)16-11-37-24(39-25-22(33)21(32)20(31)17(10-26)38-25)15(8-18(28)29)14(16)9-19(30)36-7-6-12-2-4-13(27)5-3-12/h2-5,8,11,14,17,20-22,24-27,31-33H,6-7,9-10H2,1H3,(H,28,29)
• InChI Key： DJAAGTPILCOZIR-UHFFFAOYSA-N
• SMILES： O=C(C=C1C(CC(OCCC2C=CC(O)=CC=2)=O)C(C(OC)=O)=COC1OC1C(O)C(O)C(O)C(CO)O1)O

Computed Properties

• Exact Mass: 554.16355563 g/mol
• Monoisotopic Mass: 554.16355563 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 39
• Rotatable Bond Count: 12
• Complexity: 924
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 554.5
• XLogP3: -1.1
• Topological Polar Surface Area: 219Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides
• Iridoids